Cas no 2034452-16-7 (N-[(4-methoxythian-4-yl)methyl]-2-(3-methylphenyl)acetamide)

• Product Name: N-[(4-methoxythian-4-yl)methyl]-2-(3-methylphenyl)acetamide
• CAS No: 2034452-16-7
• MF: C₁₆H₂₃NO₂S
• MW: 293.424323320389
• CID: 5553010
• Update Time: 2025-10-29

N-[(4-methoxythian-4-yl)methyl]-2-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxythian-4-yl)methyl]-2-(3-methylphenyl)acetamide

• Inchi： 1S/C16H23NO2S/c1-13-4-3-5-14(10-13)11-15(18)17-12-16(19-2)6-8-20-9-7-16/h3-5,10H,6-9,11-12H2,1-2H3,(H,17,18)
• InChI Key： XBCAGSQBZRMRHD-UHFFFAOYSA-N
• SMILES： C(NCC1(OC)CCSCC1)(=O)CC1=CC=CC(C)=C1

Additional information on N-[(4-methoxythian-4-yl)methyl]-2-(3-methylphenyl)acetamide

Introduction to N-[(4-methoxythian-4-yl)methyl]-2-(3-methylphenyl)acetamide (CAS No. 2034452-16-7)

N-[(4-methoxythian-4-yl)methyl]-2-(3-methylphenyl)acetamide, a compound with the chemical identifier CAS No. 2034452-16-7, is a molecule of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of derivatives that have garnered attention due to their potential biological activities and structural features that make them promising candidates for further research and development.

The molecular structure of N-[(4-methoxythian-4-yl)methyl]-2-(3-methylphenyl)acetamide is characterized by a thiazole ring substituted with a methoxy group at the 4-position, which is further connected to a benzene ring with a methyl group at the 3-position. This unique arrangement of functional groups contributes to the compound's distinct chemical properties and reactivity, making it a subject of extensive study in synthetic chemistry and drug discovery.

In recent years, there has been growing interest in thiazole derivatives due to their wide range of biological activities. Thiazole compounds are known for their antimicrobial, anti-inflammatory, and antiviral properties, among others. The presence of the methoxy group in N-[(4-methoxythian-4-yl)methyl]-2-(3-methylphenyl)acetamide enhances its potential bioactivity by influencing its electronic distribution and interactions with biological targets.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The combination of a thiazole core with aromatic rings and substituents provides a scaffold that can be modified to optimize pharmacokinetic and pharmacodynamic properties. This has led to numerous studies aimed at synthesizing analogs of N-[(4-methoxythian-4-yl)methyl]-2-(3-methylphenyl)acetamide with the goal of identifying more potent and selective drug candidates.

Recent research has highlighted the importance of understanding the three-dimensional structure of molecules like N-[(4-methoxythian-4-yl)methyl]-2-(3-methylphenyl)acetamide in order to predict their biological activity accurately. Computational methods, such as molecular docking and molecular dynamics simulations, have been employed to model the interactions between this compound and its potential targets. These studies have provided valuable insights into how structural modifications can influence binding affinity and efficacy.

The synthesis of N-[(4-methoxythian-4-yl)methyl]-2-(3-methylphenyl)acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, has been crucial in achieving the desired product. These methods not only improve efficiency but also allow for greater flexibility in modifying the molecular structure for further research.

One area of particular interest is the exploration of N-[(4-methoxythian-4-yl)methyl]-2-(3-methylphenyl)acetamide as a lead compound for drug development. Its unique structural features make it a promising candidate for treating various diseases, including neurological disorders and infectious diseases. Preclinical studies have begun to investigate its potential therapeutic effects, with initial results suggesting that it may have significant benefits in certain medical applications.

The role of computational chemistry in understanding the properties of N-[(4-methoxythian-4-yl)methyl]-2-(3-methylphenyl)acetamide cannot be overstated. By leveraging computational tools, researchers can predict how changes in the molecular structure will affect its biological activity. This approach has accelerated the drug discovery process by allowing for rapid screening of numerous compounds before moving on to more expensive and time-consuming experimental validation.

In conclusion, N-[(4-methoxythian-4-yl)methyl]-2-(3-methylphenyl)acetamide (CAS No. 2034452-16-7) is a compound with remarkable potential in pharmaceutical research. Its unique structure, combined with its demonstrated bioactivity, makes it an attractive candidate for further development. As research continues to uncover new applications for this molecule, it is likely that we will see more derivatives being synthesized and tested for their therapeutic potential.